![molecular formula C18H21FN4O2 B2936239 3-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)-N-(2-fluorophenyl)piperidine-1-carboxamide CAS No. 1706111-59-2](/img/structure/B2936239.png)
3-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)-N-(2-fluorophenyl)piperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)-N-(2-fluorophenyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C18H21FN4O2 and its molecular weight is 344.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Synthesis Techniques : Various compounds, similar to "3-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)-N-(2-fluorophenyl)piperidine-1-carboxamide," have been synthesized using condensation reactions, demonstrating the versatility of synthetic methods in creating oxadiazole derivatives with potential biological activities. For example, tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate was synthesized, showing the chemical manipulability of such compounds (Sanjeevarayappa et al., 2015).
Characterization and Structural Analysis : Characterization through spectroscopic evidence (LCMS, NMR, IR) and single crystal XRD data provides insights into the molecular structure and potential for further modifications to enhance biological activity. The detailed structural analysis helps in understanding the interaction with biological targets.
Biological Evaluation
Antimicrobial and Anthelmintic Activity : These compounds are evaluated for their biological activities, including antimicrobial and anthelmintic effects. For instance, certain derivatives exhibit poor to moderate activities, suggesting a starting point for further optimization for specific biological applications (Sanjeevarayappa et al., 2015).
Antitumor Activity : Some derivatives of the 1,2,4-oxadiazole class have shown potent cytotoxicity against tumor cell lines and significant in vitro and in vivo antitumor activities. This highlights the potential of such compounds in the development of new chemotherapeutic agents (Naito et al., 2005).
Tubulin Inhibition : The discovery of 4-(1,2,4-oxadiazol-5-yl)piperidine-1-carboxamides as a new chemical class acting as tubulin inhibitors indicates their potential in cancer therapy by disrupting mitotic cell division, an essential process for cancer cell proliferation (Krasavin et al., 2014).
Mechanism of Action
Target of Action
It is known that 1,2,4-oxadiazole derivatives, which are part of the compound’s structure, are frequently encountered in active pharmaceutical ingredients with various therapeutic focuses . For example, some 1,2,4-oxadiazole derivatives were recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy .
Mode of Action
The 1,2,4-oxadiazole ring is a well-known pharmacophore and is known to interact with its targets through hydrogen bonding . The nitrogen atom of the oxadiazole moiety is revealed to form intramolecular hydrogen bonding .
Biochemical Pathways
1,2,4-oxadiazole derivatives have been found to have diverse biological activities, including anti-bacterial, anti-viral, anti-leishmanial, etc . This suggests that the compound may interact with multiple biochemical pathways.
Result of Action
Given the known activities of 1,2,4-oxadiazole derivatives, it can be inferred that the compound may have potential therapeutic effects in various conditions .
Properties
IUPAC Name |
3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-N-(2-fluorophenyl)piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21FN4O2/c19-14-5-1-2-6-15(14)20-18(24)23-9-3-4-12(11-23)10-16-21-17(22-25-16)13-7-8-13/h1-2,5-6,12-13H,3-4,7-11H2,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRMILADGKAIDFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)NC2=CC=CC=C2F)CC3=NC(=NO3)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21FN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.